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Compound of Interest

Compound Name: Losartan

Cat. No.: B1675146 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Losartan. The following procedural guidance

outlines the necessary personal protective equipment (PPE), handling protocols, and disposal

plans to ensure a safe laboratory environment.

Hazard Identification and Safety Precautions
Losartan is classified as a hazardous drug, with primary risks including reproductive toxicity,

potential for allergic skin reactions, and serious eye damage.[1][2][3] It may cause harm to an

unborn child and to breast-fed children.[2][3] Ingestion is harmful, and prolonged or repeated

exposure may cause damage to organs such as the blood, cardiovascular system, stomach,

and kidneys. Therefore, a comprehensive approach to safety, incorporating engineering

controls, administrative procedures, and appropriate PPE, is crucial.

Engineering Controls:

Ventilation: All weighing and solution preparation activities should occur in a certified

chemical fume hood or a glove box to minimize inhalation exposure. General laboratory

ventilation must be adequate to dilute any fugitive emissions.

Dust Control: Systems for handling dust (e.g., exhaust ducts, dust collectors) should be

designed to prevent dust from escaping into the work area.

Administrative Controls:
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Risk Assessment: A thorough risk assessment must be conducted before handling Losartan
to identify potential exposure routes.

Standard Operating Procedures (SOPs): Detailed SOPs for handling, storage, and disposal

must be established and readily available.

Training: All personnel must receive specific training on Losartan's hazards, safe handling

procedures, and emergency protocols.

Access Control: Access to areas where Losartan is handled should be restricted to

authorized personnel only.

Recommended Personal Protective Equipment (PPE)
Appropriate PPE is essential to protect personnel from direct contact with Losartan. The

following table summarizes the recommended PPE for laboratory activities involving this

compound.
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Protection Type Equipment Specification and Use Case

Respiratory Protection
NIOSH/MSHA Approved

Respirator

Recommended for all handling

procedures to minimize

inhalation of dust. A positive

pressure air-supplied respirator

should be used if there is

potential for uncontrolled

release, if exposure levels are

unknown, or in other situations

where air-purifying respirators

may not offer sufficient

protection.

Hand Protection Chemical-resistant gloves

Choose gloves based on the

specific concentration and

chemicals being used. Change

gloves frequently, as a

breakthrough time for Losartan

has not been determined.

Eye Protection
Chemical-resistant goggles /

Face shield

Chemical-resistant goggles are

mandatory. A face shield

should be worn in addition to

goggles if there is a risk of

splashes.

Skin and Body Protection
Protective clothing (e.g., lab

coat, apron, boots)

Select appropriate protective

clothing based on an

assessment of local exposure

potential. Impervious clothing

is necessary to avoid skin

contact. Contaminated work

clothing should not be allowed

out of the workplace and must

be washed before reuse.

Quantitative Toxicity and Exposure Data
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The following table summarizes key toxicological data for Losartan. This information

underscores the importance of the handling precautions outlined in this guide.

Data Point Value Species/Conditions Citation

Oral LD50 2248 mg/kg Male Rat

Oral LD50 >1000 mg/kg Mouse

Oral LD50 >2000 mg/kg Rat

Oral TDLo 10 mg/kg/2W Human (male)

Oral TDLo 1 mg/kg/1D Human (female)

Occupational

Exposure Band (OEB)
100 µg/m³ (TWA) Internal Guideline

Operational Plans
Step-by-Step Handling Protocol
Adherence to a strict, procedural workflow is critical for safety.

1. Preparation:

Consult the Safety Data Sheet (SDS) and institutional policies before beginning work.

Ensure all necessary engineering controls (fume hood, ventilation) are functioning correctly.

Assemble all required materials and PPE.

Restrict access to the handling area to authorized personnel only.

2. Weighing and Solution Preparation:

Perform all manipulations that may generate dust, such as weighing, within a certified

chemical fume hood or glove box.

Use non-sparking tools and take precautions against static discharge.
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Avoid the formation of dust and aerosols.

3. During Handling:

Avoid all personal contact, including inhalation and contact with skin and eyes.

Do not eat, drink, or smoke in the handling area.

Keep containers tightly closed when not in use.

Wash hands thoroughly after handling and before breaks.

4. In Case of Exposure:

If Inhaled: Move the individual to fresh air and get medical attention.

Skin Contact: Immediately flush the skin with soap and plenty of water. Remove

contaminated clothing and seek medical attention if irritation or a rash occurs.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if possible. Seek immediate medical attention.

If Swallowed: Do NOT induce vomiting. Rinse the mouth with water and get medical

attention. Never give anything by mouth to an unconscious person.

Spill Management Protocol
Minor Spills:

Evacuate personnel from the immediate area.

Wear appropriate PPE, including respiratory protection.

Use dry clean-up procedures; sweep or vacuum the spillage and collect it in a suitable,

sealed container for disposal. Avoid procedures that generate dust.

Ventilate the area and clean the spill site after material pickup is complete.

Major Spills:
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Evacuate the laboratory and alert institutional safety personnel (EHS).

Prevent further leakage or spillage if it is safe to do so.

Local authorities should be advised if significant spillages cannot be contained.

Disposal Plan
Proper disposal of Losartan and any contaminated materials is critical to prevent

environmental contamination and accidental exposure.

1. Waste Segregation:

Contaminated Materials: All disposable items that have come into contact with Losartan
(e.g., gloves, weighing papers, pipette tips) must be collected in a designated, sealed, and

clearly labeled hazardous waste container.

Unused Product: Unused or expired Losartan must be disposed of as hazardous chemical

waste. Do not dispose of it down the drain or in regular trash.

2. Container Labeling:

The waste container must be robust, leak-proof, and clearly labeled as "Hazardous Waste"

and identify the contents (e.g., "Losartan Waste").

Keep the container tightly closed except when adding waste.

3. Final Disposal:

Store the sealed waste container in a designated, secure area away from incompatible

materials.

Contact your institution's Environmental Health & Safety (EHS) department to arrange for

pickup and disposal by a licensed chemical waste disposal company. Disposal must adhere

to all federal, state, and local regulations.

Safe Handling and Disposal Workflow
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The following diagram illustrates the logical workflow for the safe handling of Losartan, from

preparation to final disposal.

1. Preparation Phase

2. Handling Phase

3. Decontamination & Waste Collection

4. Disposal Phase

Emergency Procedures

Review SDS and SOPs

Verify Engineering Controls
(Fume Hood, Ventilation)

Don Appropriate PPE

Weigh & Prepare Solutions
in Fume Hood/Glove Box

Perform Experiment

Monitor for Spills/Exposure

Clean Work Surfaces Spill Occurs Exposure Occurs

Segregate Contaminated PPE
& Materials into Labeled

Hazardous Waste Container

Doff PPE Store Sealed Waste
Container in Designated Area

Wash Hands Thoroughly Contact EHS for
Licensed Disposal

Follow Spill Management Protocol Follow First Aid/Exposure Protocol
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Losartan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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